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Compound of Interest

Benzenesulfonamide, p-bromo-N-
Compound Name:

methyl-

Cat. No.: B1266604

Application Notes and Protocols for p-Bromo-N-
methylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety precautions for p-bromo-N-
methylbenzenesulfonamide (also known as 4-bromo-N-methylbenzenesulfonamide), a key
reagent in organic synthesis and pharmaceutical research. Adherence to these guidelines is
crucial for ensuring laboratory safety and maintaining the integrity of experimental results.

Chemical and Physical Properties

p-Bromo-N-methylbenzenesulfonamide is a solid organic compound. Its properties are
summarized in the table below.
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Property Value Reference
CAS Number 703-12-8 [11[2][3]
Molecular Formula C7HsBrNO:2S [1][3]
Molecular Weight 250.11 g/mol [1112][3]
Appearance White to light-yellow powder or o

crystals
Melting Point 70-72 °C [4]
Boiling Point 330.3 £44.0 °C at 760 mmHg [4]

Storage Temperature

Room temperature

[2]4]

Hazard Identification and Safety Precautions

p-Bromo-N-methylbenzenesulfonamide is classified as a hazardous substance. The following

table summarizes its GHS classifications. It is important to note that comprehensive

toxicological data such as LD50 or LC50 values are not readily available in the searched

literature, and consulting the supplier-specific Safety Data Sheet (SDS) is highly

recommended.

Hazard Class GHS Pictogram Signal Word Hazard Statement
- ) H302: Harmful if

Acute toxicity, oral GHSO07 Warning

swallowed

o ) H315: Causes skin

Skin irritation GHSO07 Warning L

irritation

o ] H319: Causes serious

Eye irritation GHSO07 Warning o

eye irritation
Specific target organ ] H335: May cause

GHSO07 Warning

toxicity

respiratory irritation

Data extrapolated from similar compounds and general GHS classifications for sulfonamides.

[5]16]
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Precautionary Statements:[4][5]

e P264: Wash skin thoroughly after handling.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P270: Do not eat, drink or smoke when using this product.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling p-bromo-N-

methylbenzenesulfonamide to determine the appropriate level of PPE. The following are

minimum recommendations.

PPE Type

Specification

Eye/Face Protection

Chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile), a lab
coat, and closed-toe shoes. Ensure gloves are
regularly inspected and changed if

contaminated.

Respiratory Protection

For operations that may generate dust, use a
NIOSH-approved respirator with a particulate

filter.
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General PPE recommendations for handling hazardous chemicals.[7][8][9]
Handling and Storage Protocol
4.1 Handling:

e Engineering Controls: Handle p-bromo-N-methylbenzenesulfonamide in a well-ventilated
area, preferably within a chemical fume hood, especially when handling the powder form to
minimize inhalation exposure.[5]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.[5]

o Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid
material and place it into a designated, labeled waste container.

4.2 Storage:
» Container: Keep the container tightly closed and properly labeled.

» Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[2]

First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention.[5][10]

Immediately flush the skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact , . L
contaminated clothing. If skin irritation occurs,

get medical advice/attention.[5][10]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue
rinsing and seek medical attention if irritation

persists.[5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a poison control

center or seek immediate medical attention.[11]

Firefighting and Accidental Release Measures

6.1 Firefighting:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[5]

o Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides,
nitrogen oxides, sulfur oxides, and hydrogen bromide may be generated.[5]

¢ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[12]

6.2 Accidental Release:
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as
described in Section 3.0.

e Environmental Precautions: Prevent the material from entering drains or waterways.[5]

e Containment and Cleanup: Carefully sweep or vacuum the spilled material to avoid
generating dust. Place the collected material into a suitable, labeled container for disposal.

Experimental Protocol: Synthesis of p-Bromo-N-
methylbenzenesulfonamide

This protocol is a representative example of a procedure involving p-bromo-N-
methylbenzenesulfonamide and highlights the necessary safety precautions.

Objective: To synthesize p-bromo-N-methylbenzenesulfonamide from 4-bromobenzenesulfonyl
chloride and methylamine.

Materials:

e 4-bromobenzenesulfonyl chloride

¢ Methylamine hydrochloride

» N,N-Diisopropylethylamine (DIPEA)
e Dichloromethane (DCM)

o Deionized water

¢ Anhydrous sodium sulfate
Procedure:

e Reaction Setup: In a chemical fume hood, add methylamine hydrochloride (1.97 mmol) to a
round-bottom flask equipped with a magnetic stir bar.

» Addition of Reagents: Add dichloromethane, followed by the sequential addition of N,N-
diisopropylethylamine (2.95 mmol) and 4-bromobenzenesulfonyl chloride (0.98 mmol).
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e Reaction: Stir the reaction mixture at room temperature for 16 hours. Monitor the reaction
progress using thin-layer chromatography (TLC).

o Workup:
o Once the reaction is complete, quench the reaction by adding deionized water.
o Transfer the mixture to a separatory funnel and extract the product with dichloromethane.
o Combine the organic layers and dry over anhydrous sodium sulfate.

 Purification: Filter the drying agent and concentrate the organic solution under reduced
pressure to obtain the crude product. The product can be further purified by recrystallization
or column chromatography if necessary.

Diagrams
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Risk Assessment Process
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Caption: Hazard Identification, Risk Assessment, and Control Measures Workflow.
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Caption: General Laboratory Safety Workflow for Handling Chemical Reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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